2,2'-Biquinoxaline

• CAS RN: 27739-37-3
• Molecular Formula: C16H10N4
• Molecular Weight: 258.28 g/mol
• IUPAC Name: 2-quinoxalin-2-ylquinoxaline
• InChI: InChI=1S/C16H10N4/c1-3-7-13-11(5-1)17-9-15(19-13)16-10-18-12-6-2-4-8-14(12)20-16/h1-10H
• InChI Key: DSYFNRZHDYNTTD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CC(=N2)C3=NC4=CC=CC=C4N=C3

Description

2,2'-Biquinoxaline, also known as BQ or bqxn, is a heterocyclic organic compound that is used in various scientific research applications. It is a yellow crystalline powder that is soluble in organic solvents such as chloroform, ethanol, and acetone. BQ has a unique structure that makes it an ideal candidate for use in various fields of research.

Mechanism Of Action

The mechanism of action of 2,2'-Biquinoxaline is not fully understood, but it is believed to involve the formation of a stable complex with metal ions. The complex formation can lead to changes in the electronic properties of 2,2'-Biquinoxaline, resulting in its fluorescence or electrochemical properties.

Biochemical And Physiological Effects

2,2'-Biquinoxaline has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant properties and can scavenge free radicals. 2,2'-Biquinoxaline has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages And Limitations For Lab Experiments

The use of 2,2'-Biquinoxaline in scientific research has several advantages. It is a stable and readily available compound that can be easily synthesized. 2,2'-Biquinoxaline is also highly soluble in organic solvents, making it easy to work with in the laboratory. However, 2,2'-Biquinoxaline has some limitations, such as its low solubility in water, which can limit its use in some biological applications.

Future Directions

There are several future directions for the use of 2,2'-Biquinoxaline in scientific research. One area of interest is the development of new fluorescent probes for the detection of metal ions. 2,2'-Biquinoxaline can also be used as a redox-active molecule for the development of new electrochemical sensors. Additionally, 2,2'-Biquinoxaline can be used as a ligand for the development of new coordination compounds with potential applications in catalysis and materials science.
Conclusion
In conclusion, 2,2'-Biquinoxaline is a versatile compound that has found applications in various fields of scientific research. Its unique properties make it an ideal candidate for use in the development of new fluorescent probes, electrochemical sensors, and coordination compounds. The synthesis of 2,2'-Biquinoxaline is a well-established process, and its use in scientific research is expected to continue to grow in the future.

Synthesis Methods

The synthesis of 2,2'-Biquinoxaline is a well-established process that involves the reaction of o-phenylenediamine with oxalic acid. The reaction is carried out in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride. The resulting product is then purified by recrystallization to obtain pure 2,2'-Biquinoxaline.

Scientific Research Applications

2,2'-Biquinoxaline has been extensively used in various scientific research applications due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. 2,2'-Biquinoxaline is also used as a redox-active molecule in electrochemical studies and as a ligand in coordination chemistry.